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Compound of Interest

Compound Name: GNE-317

Cat. No.: B612226 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

GNE-317 is a potent, brain-penetrant dual inhibitor of phosphoinositide 3-kinase (PI3K) and the

mammalian target of rapamycin (mTOR).[1][2] It is a crucial tool for studying the

PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in cancer.[1][3][4] Accurate

preparation of a stable, concentrated stock solution is the first critical step for reliable in vitro

and in vivo experiments. Dimethyl sulfoxide (DMSO) is the recommended solvent for GNE-317.

[1][2][5] This document provides detailed protocols for the preparation, storage, and handling of

GNE-317 stock solutions using DMSO.

Physicochemical Properties and Storage
GNE-317 is a solid, white to beige powder.[6] Proper storage is essential to maintain its stability

and activity. The solid compound and the DMSO stock solution should be stored at low

temperatures. It is highly recommended to use fresh, anhydrous DMSO for reconstitution, as

moisture can reduce the solubility of the compound.[7][8]
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Property Data Citations

Molecular Formula C₁₉H₂₂N₆O₃S [1][5][6][8]

Molecular Weight 414.48 g/mol [5][6][8][9]

Purity ≥98% [1]

Solubility in DMSO

Varies by source, reported

from 2 mg/mL to 47 mg/mL.

Sonication is often

recommended to aid

dissolution.

[6][7][8]

Storage (Powder) -20°C for ≥3 years [1][6][8]

Storage (DMSO Solution)

Aliquot and store at -80°C for

up to 2 years or at -20°C for

shorter-term storage (1-12

months). Avoid repeated

freeze-thaw cycles.

[6][7][8][10]

Experimental Protocols
Materials

GNE-317 powder (≥98% purity)

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (bath or probe)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Protocol 1: Preparation of a 10 mM GNE-317 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions.

Workflow for Stock Solution Preparation

Preparation

Storage

1. Weigh GNE-317

2. Add Anhydrous DMSO

4.145 mg for 1 mL

3. Dissolve Compound

Vortex & Sonicate

4. Aliquot Solution

Ensure fully dissolved

5. Store at -80°C

Avoid freeze-thaw

Click to download full resolution via product page

Caption: Workflow for preparing GNE-317 stock solution.
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Step-by-Step Procedure:

Equilibrate: Allow the GNE-317 vial to warm to room temperature before opening to prevent

condensation.

Weighing: On a calibrated analytical balance, carefully weigh out 4.145 mg of GNE-317
powder and place it into a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the GNE-317 powder.

Dissolution: Tightly cap the tube and vortex thoroughly. If the compound does not fully

dissolve, sonicate the solution for 5-10 minutes in a water bath until the solution is clear.[6][8]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years).[8]

Quantitative Data: Stock Solution Preparation Table
To prepare stock solutions of different concentrations or volumes, use the calculations below.

The general formula is: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x

Molecular Weight ( g/mol ) / 1000

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.414 mg 2.072 mg 4.145 mg

5 mM 2.072 mg 10.36 mg 20.72 mg

10 mM 4.145 mg 20.72 mg 41.45 mg

20 mM 8.29 mg 41.45 mg 82.90 mg

Table based on a Molecular Weight of 414.48 g/mol .[6][8][9]

Protocol 2: Dilution for Cell-Based Assays
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When preparing working solutions for cell culture experiments, it is crucial to minimize the final

DMSO concentration to avoid solvent-induced cytotoxicity. The final DMSO concentration

should ideally be below 0.5%.[11]

Thaw: Remove one aliquot of the GNE-317 DMSO stock solution from the -80°C freezer and

thaw it at room temperature.

Dilution: Perform a serial dilution. First, dilute the concentrated stock solution into complete

cell culture medium to create an intermediate, higher-concentration solution.

Final Dilution: Add a small volume of the intermediate solution to your cell culture wells to

achieve the final desired treatment concentration. This stepwise process helps prevent the

compound from precipitating out of the aqueous culture medium.[11]

Control: Always include a vehicle control in your experiments, which consists of cells treated

with the same final concentration of DMSO used in the experimental conditions.

Mechanism of Action: PI3K/mTOR Signaling
Pathway
GNE-317 exerts its effects by inhibiting PI3K and mTOR, two key kinases in a critical signaling

pathway that promotes cell growth, proliferation, and survival.[1][5] By blocking these enzymes,

GNE-317 can effectively halt these processes, making it a valuable compound for cancer

research.[2][4]

PI3K/Akt/mTOR Signaling Pathway
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Caption: GNE-317 inhibits the PI3K/Akt/mTOR pathway.

Safety Precautions

Always handle GNE-317 powder and DMSO solutions in a well-ventilated area or a chemical

fume hood.
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Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for GNE-317 for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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